Cas no 2227813-22-9 ((2S)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol)

• Product Name: (2S)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol
• CAS No: 2227813-22-9
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5779935
• PubChem ID: 165969354
• Update Time: 2025-05-26

(2S)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1998925
• 2227813-22-9
• (2S)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol

• Inchi： 1S/C13H18N2O/c1-10(16)6-2-5-9-13-14-11-7-3-4-8-12(11)15-13/h3-4,7-8,10,16H,2,5-6,9H2,1H3,(H,14,15)/t10-/m0/s1
• InChI Key： NYROKDMMMWPPGX-JTQLQIEISA-N
• SMILES： O[C@@H](C)CCCCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.9Ų

Additional information on (2S)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol

Introduction to (2S)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol (CAS No. 2227813-22-9)

(2S)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2227813-22-9, this compound represents a novel synthetic entity designed to explore potential therapeutic applications. Its molecular structure, characterized by a hexan-2-ol backbone conjugated with a benzodiazole moiety, positions it as a candidate for further investigation in various biological and chemical contexts.

The benzodiazole ring system is well-documented for its pharmacological properties, particularly in the modulation of central nervous system activity. This feature, combined with the hydroxyl group on the hexane chain, suggests that (2S)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol may exhibit unique interactions with biological targets. Recent advancements in drug design have emphasized the importance of stereochemistry in enhancing drug efficacy and minimizing side effects. The stereochemical configuration at the second carbon atom, specifically the (2S) arrangement, is a critical aspect that warrants detailed study.

In the realm of medicinal chemistry, the synthesis and characterization of such compounds are pivotal for understanding their pharmacokinetic and pharmacodynamic profiles. The presence of the hydroxyl group not only influences solubility but also opens avenues for further derivatization, allowing researchers to tailor properties such as bioavailability and metabolic stability. This flexibility makes (2S)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol an intriguing subject for structural optimization studies.

Recent research has highlighted the role of benzodiazole derivatives in addressing neurological disorders and anxiety-related conditions. The compound’s ability to interact with GABA receptors, a key neurotransmitter system involved in anxiety and sedation, makes it a promising candidate for further exploration. Studies have begun to investigate how modifications to the benzodiazole core can enhance selectivity and reduce unwanted side effects associated with traditional benzodiazepines.

The hexan-2-ol moiety introduces an aliphatic chain that can influence both the physical properties of the compound and its interactions with biological targets. This feature is particularly interesting for drug delivery systems, where molecular architecture plays a crucial role in determining uptake and distribution within the body. Researchers are exploring how variations in this chain can modulate pharmacokinetic parameters, potentially leading to more efficient therapeutic outcomes.

From a synthetic chemistry perspective, the preparation of (2S)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol involves sophisticated methodologies to ensure high enantiomeric purity. The stereocontrol at the chiral center is achieved through carefully optimized asymmetric synthesis protocols. These methods often rely on chiral auxiliaries or catalysts that facilitate high-yielding reactions while maintaining stereochemical integrity. Such advancements underscore the importance of precision in modern drug development.

The compound’s potential extends beyond traditional pharmaceutical applications. Its unique structure makes it suitable for use as an intermediate in the synthesis of more complex molecules. This versatility is particularly valuable in industrial settings where cost-effective and scalable production methods are essential. Furthermore, its compatibility with various functional groups allows for diverse chemical modifications, enabling researchers to explore multiple therapeutic pathways.

In conclusion, (2S)-6-(1H-1,3-benzodiazol-2-yl)hexan-2-ol (CAS No. 2227813-22-9) represents a significant advancement in medicinal chemistry. Its novel structure and promising pharmacological profile position it as a valuable asset in ongoing research efforts. As scientists continue to unravel its potential applications, this compound is poised to contribute to the development of new treatments for neurological and related disorders. The intersection of synthetic innovation and biological exploration ensures that such molecules will remain at the forefront of pharmaceutical discovery.